Cas no 779325-26-7 (methyl (3S)-3-(aminomethyl)-5-methylhexanoate)

methyl (3S)-3-(aminomethyl)-5-methylhexanoate structure

779325-26-7 structure

Product Name:methyl (3S)-3-(aminomethyl)-5-methylhexanoate

CAS No:779325-26-7

MF:C₉H₁₉NO₂

MW:173.25266289711

MDL:MFCD21234612

CID:5236487

PubChem ID:44319400

Update Time:2023-11-27

methyl (3S)-3-(aminomethyl)-5-methylhexanoate Chemical and Physical Properties

Names and Identifiers

- Methyl (S)-3-(Aminomethyl)-5-methyl-hexanoic Acid Ester
- Hexanoic acid, 3-(aminomethyl)-5-methyl-, methyl ester, (3S)-
- methyl (3S)-3-(aminomethyl)-5-methylhexanoate
- MDL： MFCD21234612
- Inchi： 1S/C9H19NO2/c1-7(2)4-8(6-10)5-9(11)12-3/h7-8H,4-6,10H2,1-3H3/t8-/m0/s1
- InChI Key： JDFPGFRTUSUWNI-QMMMGPOBSA-N
- SMILES： C(OC)(=O)C[C@@H](CN)CC(C)C

methyl (3S)-3-(aminomethyl)-5-methylhexanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
AstaTech	V10266-0.25/G	(S)-PREGABALIN METHYL ESTER	779325-26-7	95%	0.25g	$194	2023-09-19
AstaTech	V10266-1/G	(S)-PREGABALIN METHYL ESTER	779325-26-7	95%	1g	$486	2023-09-19
AstaTech	V10266-5/G	(S)-PREGABALIN METHYL ESTER	779325-26-7	95%	5g	$1457	2023-09-19
Enamine	EN300-225871-0.05g	methyl (3S)-3-(aminomethyl)-5-methylhexanoate	779325-26-7	95%	0.05g	$213.0	2024-06-20
Enamine	EN300-225871-0.1g	methyl (3S)-3-(aminomethyl)-5-methylhexanoate	779325-26-7	95%	0.1g	$224.0	2024-06-20
Enamine	EN300-225871-0.25g	methyl (3S)-3-(aminomethyl)-5-methylhexanoate	779325-26-7	95%	0.25g	$234.0	2024-06-20
Enamine	EN300-225871-0.5g	methyl (3S)-3-(aminomethyl)-5-methylhexanoate	779325-26-7	95%	0.5g	$244.0	2024-06-20
Enamine	EN300-225871-1.0g	methyl (3S)-3-(aminomethyl)-5-methylhexanoate	779325-26-7	95%	1.0g	$254.0	2024-06-20
Enamine	EN300-225871-2.5g	methyl (3S)-3-(aminomethyl)-5-methylhexanoate	779325-26-7	95%	2.5g	$531.0	2024-06-20
Enamine	EN300-225871-5.0g	methyl (3S)-3-(aminomethyl)-5-methylhexanoate	779325-26-7	95%	5.0g	$992.0	2024-06-20

methyl (3S)-3-(aminomethyl)-5-methylhexanoate Related Literature

1. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

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